Cas no 2229604-40-2 (3-(2,6-dichlorophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine
• CAS No: 2229604-40-2
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 5810947
• PubChem ID: 165655153
• Update Time: 2025-05-26

3-(2,6-dichlorophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine
• 2229604-40-2
• EN300-1976285

• Inchi： 1S/C11H15Cl2N/c1-11(2,6-7-14)10-8(12)4-3-5-9(10)13/h3-5H,6-7,14H2,1-2H3
• InChI Key： ZJBAEJVVVTVCQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)(C)CCN)Cl

Computed Properties

• Exact Mass: 231.0581549g/mol
• Monoisotopic Mass: 231.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine (CAS No. 2229604-40-2)

The compound 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine (CAS No. 2229604-40-2) is a specialized organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a 2,6-dichlorophenyl group with a 3-methylbutan-1-amine backbone, which contributes to its distinct chemical properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery and material science, making it a topic of interest in scientific discussions.

One of the key reasons for the growing interest in 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine is its potential role in the development of novel therapeutic agents. The presence of the dichlorophenyl moiety is often associated with bioactivity, particularly in targeting specific enzymes or receptors. This has led to inquiries about its possible use in treating neurological disorders or metabolic diseases, topics frequently searched in academic and medical databases. Additionally, its methylbutan-1-amine structure may offer advantages in terms of solubility and bioavailability, which are critical factors in drug formulation.

From a synthetic chemistry perspective, the preparation of 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine involves multi-step organic reactions, often requiring precise control over reaction conditions. The compound's CAS No. 2229604-40-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Recent advancements in green chemistry have also sparked discussions about optimizing its synthesis to reduce environmental impact, a hot topic in modern chemical manufacturing.

In the agrochemical sector, derivatives of 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine are being investigated for their potential as plant growth regulators or pest control agents. The dichlorophenyl group, in particular, is known for its efficacy in disrupting pest life cycles, aligning with the global push for sustainable agriculture. This has led to increased searches for "eco-friendly agrochemicals" and "next-generation pesticides," further highlighting the compound's relevance.

Analytical characterization of 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for both research and industrial applications. The compound's stability under various conditions is another area of interest, as it impacts storage and handling protocols. Questions like "How to store CAS No. 2229604-40-2 safely?" or "What are the degradation products of 3-methylbutan-1-amine derivatives?" are commonly encountered in technical forums.

Looking ahead, the future of 3-(2,6-dichlorophenyl)-3-methylbutan-1-amine appears promising, with ongoing studies exploring its broader applications. Its combination of a 2,6-dichlorophenyl ring and a branched amine structure offers a versatile platform for further chemical modifications. As the scientific community continues to prioritize innovation and sustainability, this compound is likely to remain a focal point in interdisciplinary research.